Cas no 13885-20-6 ((13S,14S)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione)

• Product Name: (13S,14S)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• CAS No: 13885-20-6
• Molecular Formula: C₁₈H₂₂O₂
• Molecular Weight: 270.3661
• MDL: MFCD12546624
• CID: 1256463
• PubChem ID: 45073644

(13S,14S)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione Properties

Names and Identifiers

• (13S,14S)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• (8ξ)-Estra-4,9-diene-3,17-dione
• Estra-4,9-diene-3,17-dione, (8ξ)-
• LogP
• (+/-)-Estra-4,9-diene-3,17-dione
• (+/-)-Estra-4,9-diene-3,17-dione (Mixture of 2 EnantioMers)
• (+/-)-Estra-4,9-diene-3,17-dione (Mixture of 2 Enantiomers)
• 13-METHYL-1,6,7,8,11,12,13,14,15,16-DECAHYDRO-2H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIONE
• (8S,13S,14S)-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione
• (+/-)-19-Norandrosta-4,9-dien-3,17-dione
• (S)-13-Methyl-1,6,7,8,11,12,13,14,15,16-decahydro-2H-cyclopenta[a]phenanthrene-3,17-dione
• (3aS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-dione
• MFCD12546624
• AKOS017343733
• 13885-20-6
• (3aS,11aS)-11a-methyl-2H,3H,3aH,3bH,4H,5H,8H,9H,10H,11H-cyclopenta[a]phenanthrene-1,7-dione

• MDL： MFCD12546624
• InChIKey： BHTWZQKERRCPRZ-YLGOGADGSA-N
• Inchi： InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,15-16H,2-9H2,1H3/t15?,16-,18-/m0/s1
• SMILES： CC12CCC3=C4CCC(=O)C=C4CCC3C1CCC2=O

Computed Properties

• Exact Mass: 270.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 270.161979940g/mol
• Heavy Atom Count: 20
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 3.76150
• PSA: 34.14000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids